Cas no 13023-00-2 (Butanoic acid,2,2-dichloro-)

• Product Name: Butanoic acid,2,2-dichloro-
• CAS No: 13023-00-2
• MF: C₄H₆Cl₂O₂
• MW: 156.99523973465
• CID: 197989
• PubChem ID: 17290
• Update Time: 2025-04-19

Butanoic acid,2,2-dichloro- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,2,2-dichloro-
• 2,2-dichlorobutanoic acid
• 2,2-Dichlorobutyric acid
• OBLYWUBMZGHQDN-UHFFFAOYSA-N
• 7KMA34C9N2
• Butanoic acid, 2,2-dichloro-
• 2,2-Dichlorobutanoic acid #
• 13023-00-2
• DTXSID8021567
• Butyric acid, 2,2-dichloro-
• SCHEMBL1708069
• NS00123964
• J-800328

• Inchi： 1S/C4H6Cl2O2/c1-2-4(5,6)3(7)8/h2H2,1H3,(H,7,8)
• InChI Key： OBLYWUBMZGHQDN-UHFFFAOYSA-N
• SMILES： ClC(C(=O)O)(CC)Cl

Computed Properties

• Exact Mass: 155.97458
• Monoisotopic Mass: 155.974485
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 100
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• XLogP3: 1.9

Experimental Properties

• Density: 1.3890
• Boiling Point: 218.43°C (rough estimate)
• Flash Point: 85.7°C
• Refractive Index: 1.4456 (estimate)
• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Halogenated fatty acids